Cas no 1311745-67-1 (4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine)
4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzyloxy)-1-(prop-2-yn-1-yl)piperidine
- AKOS033694847
- Z196037742
- 1311745-67-1
- EN300-4729528
- 4-phenylmethoxy-1-prop-2-ynylpiperidine
- 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine
-
- Inchi: 1S/C15H19NO/c1-2-10-16-11-8-15(9-12-16)17-13-14-6-4-3-5-7-14/h1,3-7,15H,8-13H2
- InChI Key: WZRCQYPLSUKMIU-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1CCN(CC#C)CC1
Computed Properties
- Exact Mass: 229.146664230g/mol
- Monoisotopic Mass: 229.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.5Ų
4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4729528-0.05g |
4-(benzyloxy)-1-(prop-2-yn-1-yl)piperidine |
1311745-67-1 | 0.05g |
$212.0 | 2023-05-30 |
4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine
Recent Advances in the Study of 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine (CAS: 1311745-67-1)
The compound 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine (CAS: 1311745-67-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This piperidine derivative is being explored for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents targeting neurological disorders and cancer.
One of the key areas of research involving this compound is its use in click chemistry reactions. The prop-2-yn-1-yl group present in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable building block for the synthesis of complex molecular architectures. Recent publications have demonstrated its utility in the development of targeted drug delivery systems and imaging probes, leveraging its ability to form stable triazole linkages under mild conditions.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine as a precursor for the synthesis of potent sigma-1 receptor ligands. These ligands exhibited high affinity and selectivity, showing promise for the treatment of neuropathic pain and neurodegenerative diseases. The study underscored the compound's role in enabling rapid structure-activity relationship (SAR) exploration due to its modular synthetic pathway.
Another significant application of this compound is in the field of oncology. A recent preprint on bioRxiv detailed its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules designed to degrade oncogenic proteins. The benzyloxy and propynyl functionalities were critical for achieving optimal pharmacokinetic properties and target engagement, as evidenced by in vitro and in vivo studies. This research opens new avenues for the development of next-generation cancer therapeutics.
Despite these promising developments, challenges remain in optimizing the bioavailability and metabolic stability of derivatives based on 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine. Recent computational studies have employed molecular docking and dynamics simulations to predict and improve the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of these compounds, as reported in a 2024 issue of ACS Chemical Biology.
In conclusion, 4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine (CAS: 1311745-67-1) continues to be a molecule of high interest in medicinal chemistry. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas make it a valuable subject for ongoing research. Future studies are expected to further elucidate its applications and optimize its derivatives for clinical translation.
1311745-67-1 (4-(Benzyloxy)-1-(prop-2-yn-1-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)